Cas no 1337882-00-4 (Tert-butyl (thietan-3-YL)methylcarbamate)

• Product Name: Tert-butyl (thietan-3-YL)methylcarbamate
• CAS No: 1337882-00-4
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5024154
• Update Time: 2023-08-24

Tert-butyl (thietan-3-YL)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (THIETAN-3-YL)METHYLCARBAMATE
• Tert-butyl (thietan-3-YL)methylcarbamate

• Inchi： 1S/C9H17NO2S/c1-9(2,3)12-8(11)10(4)7-5-13-6-7/h7H,5-6H2,1-4H3
• InChI Key： XFVRQACNVCSLEL-UHFFFAOYSA-N
• SMILES： S1CC(C1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 1.6
• Topological Polar Surface Area: 54.8